2-((3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H18ClN5OS/c1-13-4-3-5-17(14(13)2)23-19(28)12-29-20-11-10-18-24-25-21(27(18)26-20)15-6-8-16(22)9-7-15/h3-11H,12H2,1-2H3,(H,23,28)
• InChI Key: LXHSTOWGSSALOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CC=C(C=C4)Cl)C=C2)C
• Molecular Formula: C21H18ClN5OS
• Molecular Weight: 423.9 g/mol

Description

This compound is a derivative of 1,2,4-triazole, a class of compounds known for their multidirectional biological activity. It contains a 1,2,4-triazole ring, which is a common motif in various drugs available in clinical therapy.

Molecular Structure Analysis

The compound contains a 1,2,4-triazole ring, which is a stable structure and difficult to cleave. The presence of two signals for C=O groups at 1650–1712 cm −1 was observed in the IR absorption spectra of similar compounds.

Chemical Reactions Analysis

The structure-activity relationship (SAR) analysis showed that compounds containing a benzyl group in the 4-position of the 1,2,4-triazole inhibited the growth of Gram-positive bacteria more strongly than 4-phenyl derivatives.

Physical And Chemical Properties Analysis

The molecular weight of similar compounds is around 372.9 g/mol. The IR absorption spectra of similar compounds were characterized by the presence of two signals for C=O groups at 1650–1712 cm −1.

Scientific Research Applications

Synthesis and Pharmacological Properties

• Researchers have synthesized a series of novel pyridine and fused pyridine derivatives starting from a related compound, which exhibited antimicrobial and antioxidant activity upon in silico molecular docking screenings towards GlcN-6-P synthase as the target protein (Flefel et al., 2018).

Insecticidal Applications

• New heterocycles incorporating a thiadiazole moiety were synthesized from a related compound and assessed as insecticidal agents against the cotton leafworm, demonstrating the potential agricultural applications of such compounds (Fadda et al., 2017).

Structural and Computational Analysis

• The synthesis and structural analysis of pyridazine analogs, including computational DFT calculations and Hirshfeld surface studies, underscore the importance of these compounds in medicinal chemistry due to their significant pharmaceutical properties (Sallam et al., 2021).

Antimicrobial Activity

• Thienopyrimidine derivatives were synthesized and evaluated for their antimicrobial activity, indicating the potential of such compounds in developing new antimicrobial agents (Bhuiyan et al., 2006).

Heterocyclic Compound Synthesis

• Research into the synthesis of condensed heterocycles containing various fragments, such as pyrimido[5,4-e][1,3]-thiazine, demonstrates the diverse chemical reactivity and potential applications of these compounds in creating novel chemical entities (Brukshtus & Tumkevičius, 2000).